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Compound of Interest

Compound Name: Trans-Anethole-d3

Cat. No.: B12365212 Get Quote

A Technical Guide to Trans-Anethole-d3 Certified
Reference Material
For researchers, scientists, and professionals in drug development, the use of certified

reference materials (CRMs) is critical for ensuring the accuracy and reliability of analytical

measurements. This guide provides an in-depth overview of Trans-Anethole-d3, a deuterated

form of the naturally occurring phenylpropene, Trans-Anethole. It covers suppliers, pricing, and

technical data, and provides a foundational experimental workflow for its application as an

internal standard.

Introduction to Trans-Anethole-d3
Trans-Anethole-d3 is the deuterated isotopologue of trans-Anethole. Due to its isotopic

labeling, it serves as an ideal internal standard for quantitative analysis of trans-Anethole in

various matrices by mass spectrometry-based techniques like GC-MS or LC-MS. The stable

isotope label ensures that its chemical and physical properties are nearly identical to the

unlabeled analyte, but it is distinguishable by its mass-to-charge ratio.

Suppliers and Pricing
The availability and pricing of Trans-Anethole-d3 certified reference material can vary. Below

is a summary of potential suppliers. It is important to note that pricing is often subject to change

and may require a direct quote from the supplier.
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Supplier
Product
Name

Catalog
Number

Purity Format Price

HPC

Standards

D3-trans-

Anethole

Solution

(Methanol)

693994 100 µg/ml Solution On request[1]

MedchemExp

ress

Trans-

Anethole-d3
HY-N0367S Not specified Not specified

Contact for

pricing

Sigma-

Aldrich

trans-

Anethole

Pharmaceutic

al Secondary

Standard;

Certified

Reference

Material

PHR1383
Traceable to

USP
Neat

~$137.70 (for

non-

deuterated)

[2]

LGC

Standards

Trans-

Anethole
MM0164.00 ISO 17034 Neat

Contact for

pricing[3]

Thermo

Fisher

Scientific

trans-

Anethole,

99%

152530050 ≥98.0% Neat
Contact for

pricing[4][5]

Note: Pricing for non-deuterated trans-Anethole is provided for reference and may not reflect

the cost of the deuterated standard.

Technical Data and Specifications
Certified reference materials are accompanied by a Certificate of Analysis (CoA) that provides

detailed information on their characterization and certified properties. While specific values may

vary by lot, the following table summarizes typical data for Trans-Anethole. Users should

always refer to the CoA provided by the supplier for the specific lot of Trans-Anethole-d3 they

are using.
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Property Value Source

Molecular Formula C₁₀H₉D₃O HPC Standards

Molecular Weight 151.22 g/mol PubChem

CAS Number 4180-23-8 (non-deuterated) Sigma-Aldrich

Purity (non-deuterated) ≥98% to ≥99.5% (GC)
Chem-Impex International,

Sigma-Aldrich

Boiling Point (non-deuterated) 234-237 °C Sigma-Aldrich

Melting Point (non-deuterated) 20-21 °C Sigma-Aldrich

Density (non-deuterated) 0.988 g/mL at 25 °C Sigma-Aldrich

Refractive Index (non-

deuterated)
n20/D 1.561 Sigma-Aldrich

Storage Temperature 2-8°C or 2-30°C Sigma-Aldrich

Experimental Protocol: Use as an Internal Standard
Trans-Anethole-d3 is frequently used as an internal standard for the quantification of trans-

Anethole in complex samples. Below is a generalized workflow for its use in a typical LC-

MS/MS analysis.
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Figure 1. A generalized workflow for the quantification of trans-Anethole using Trans-Anethole-
d3 as an internal standard in an LC-MS/MS analysis.

Methodology:

Preparation of Standards: Prepare a series of calibration standards containing known

concentrations of non-deuterated trans-Anethole.

Sample Preparation: Extract trans-Anethole from the sample matrix using an appropriate

solvent (e.g., ethyl acetate, dichloromethane).

Internal Standard Spiking: Add a known and fixed amount of Trans-Anethole-d3 solution to

all calibration standards and unknown samples.

LC-MS/MS Analysis: Inject the prepared samples onto an LC-MS/MS system. Develop a

multiple reaction monitoring (MRM) method to monitor specific precursor-product ion

transitions for both trans-Anethole and Trans-Anethole-d3.

Data Processing: Integrate the peak areas for both the analyte (trans-Anethole) and the

internal standard (Trans-Anethole-d3).

Quantification: Calculate the ratio of the analyte peak area to the internal standard peak

area. Construct a calibration curve by plotting this ratio against the known concentrations of

the calibration standards. Determine the concentration of trans-Anethole in the unknown

samples by interpolating their peak area ratios on the calibration curve.

Logical Relationship of CRM Certification
The certification of a reference material like Trans-Anethole-d3 involves a hierarchical process

to ensure traceability and accuracy.
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Figure 2. The traceability chain for certified reference materials in analytical testing.

This guide provides a starting point for sourcing and utilizing Trans-Anethole-d3 certified

reference material. For specific applications, it is essential to consult the supplier's

documentation and relevant scientific literature for detailed experimental conditions and

validation procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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